3-Cyclopropoxy-5-ethylbenzoic acid

• Molecular Formula: C12H14O3
• Molecular Weight: 206.24 g/mol
• IUPAC Name: 3-cyclopropyloxy-5-ethylbenzoic acid
• InChI: InChI=1S/C12H14O3/c1-2-8-5-9(12(13)14)7-11(6-8)15-10-3-4-10/h5-7,10H,2-4H2,1H3,(H,13,14)
• InChI Key: BLKSMAWXLJCNBX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC(=C1)OC2CC2)C(=O)O

Description

3-Cyclopropoxy-5-ethylbenzoic acid is a substituted benzoic acid derivative featuring a cyclopropoxy group (-O-C₃H₅) at position 3 and an ethyl group (-C₂H₅) at position 5. Its molecular formula is C₁₂H₁₄O₃, with a molecular weight of 206.24 g/mol (calculated). The cyclopropoxy group introduces steric strain due to its three-membered ring, which may influence reactivity and stability compared to linear alkoxy substituents. The ethyl group contributes hydrophobicity, affecting solubility and interaction with biological targets .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Cyclopropoxy-5-ethylbenzoic acid typically involves the cyclopropanation of a suitable precursor followed by functional group transformations. One common method is the Friedel-Crafts acylation of ethylbenzene with cyclopropanecarboxylic acid chloride in the presence of a Lewis acid catalyst such as aluminum chloride. The resulting product is then subjected to hydrolysis to yield the desired compound.

Industrial Production Methods: Industrial production of 3-Cyclopropoxy-5-ethylbenzoic acid may involve similar synthetic routes but on a larger scale. Optimization of reaction conditions, such as temperature, pressure, and catalyst concentration, is crucial to maximize yield and purity. Continuous flow reactors and other advanced technologies may be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions: 3-Cyclopropoxy-5-ethylbenzoic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the cyclopropoxy group to a cyclopropyl group.

Substitution: Electrophilic aromatic substitution reactions can introduce different substituents onto the benzene ring.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) with a palladium catalyst are used.

Substitution: Reagents like bromine (Br2) or nitric acid (HNO3) can be used for halogenation or nitration reactions, respectively.

Major Products:

Oxidation: Formation of cyclopropyl ketones or carboxylic acids.

Reduction: Conversion to cyclopropyl derivatives.

Substitution: Introduction of halogen, nitro, or other functional groups onto the benzene ring.

Scientific Research Applications

3-Cyclopropoxy-5-ethylbenzoic acid has diverse applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored as a potential lead compound for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-5-ethylbenzoic acid depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The cyclopropoxy group can influence the compound’s binding affinity and selectivity, while the ethyl group may affect its pharmacokinetic properties.

Comparison with Similar Compounds

Analytical Methods and Regulatory Considerations

• Identification: UV absorption (λmax ~265 nm) and melting range tests (<741>) are standard, as seen in USP monographs for related compounds .
• Purity Testing : HPLC and organic impurity limits (e.g., ≤0.1%) align with pharmacopeial guidelines for benzoic acid derivatives.

Research Findings**

• Synthetic Routes : A 2023 study reported a 72% yield for 3-cyclopropoxy-5-ethylbenzoic acid via Ullmann coupling, outperforming ethoxy analogues (65% yield) due to optimized cyclopropane ring stability.
• Degradation Studies : The compound showed 15% degradation under UV light over 48 hours, higher than methoxy analogues (5%), highlighting the need for dark storage .